3-Fluoro-3-methylazetidine hydrochloride
Overview
Description
3-Fluoro-3-methylazetidine hydrochloride is a chemical compound with the CAS Number: 1427379-42-7 . It has a molecular weight of 125.57 and its IUPAC name is 3-fluoro-3-methylazetidine hydrochloride .
Molecular Structure Analysis
The InChI code for 3-Fluoro-3-methylazetidine hydrochloride is1S/C4H8FN.ClH/c1-4(5)2-6-3-4;/h6H,2-3H2,1H3;1H . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
3-Fluoro-3-methylazetidine hydrochloride is a solid at room temperature . The compound should be stored in a freezer .Scientific Research Applications
Pharmaceutical Synthesis
3-Fluoro-3-methylazetidine hydrochloride is a valuable building block in pharmaceutical chemistry. It’s used in the synthesis of various bioactive compounds, including those with potential therapeutic effects for diseases like diabetes type 2 and colon cancer . Its unique structure allows for the creation of novel drugs with improved efficacy and safety profiles.
Agrochemistry
In the field of agrochemistry, this compound serves as an intermediate in the development of agrochemicals. Its fluorinated structure is particularly useful in creating substances that can enhance the growth and protection of crops against pests and diseases.
Organic Synthesis
As a versatile reagent in organic synthesis, 3-Fluoro-3-methylazetidine hydrochloride is involved in various chemical reactions. It’s used to introduce fluorine atoms into organic molecules, which can significantly alter their chemical and physical properties, leading to compounds with desired characteristics .
Material Science
This compound has applications in material science, where it’s used to synthesize new materials with specific properties. Its incorporation into polymers and other materials can lead to the development of innovative products with unique attributes suitable for industrial applications .
Biochemistry
In biochemistry, 3-Fluoro-3-methylazetidine hydrochloride is used to study enzyme reactions and biological pathways. Its presence can influence the behavior of biomolecules, providing insights into the fundamental processes of life .
Medical Research
Medical research benefits from this compound as it’s used in the synthesis of potential therapeutic agents. It’s a key ingredient in the development of new medications that could treat a variety of medical conditions, contributing to the advancement of healthcare.
Chemical Engineering
Chemical engineers utilize 3-Fluoro-3-methylazetidine hydrochloride in process development and optimization. It’s used to improve reaction efficiencies and to develop sustainable chemical processes that are environmentally friendly and cost-effective .
Environmental Science
Lastly, the compound finds use in environmental science research. It can be part of studies aiming to reduce environmental pollution and to create chemicals that are less harmful to ecosystems.
Safety and Hazards
The safety information for 3-Fluoro-3-methylazetidine hydrochloride includes several hazard statements: H302, H315, H319, H335 . These indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include P280, P305, P338, P351 , which suggest wearing protective gloves, washing thoroughly after handling, and rinsing cautiously with water for several minutes in case of eye contact .
properties
IUPAC Name |
3-fluoro-3-methylazetidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8FN.ClH/c1-4(5)2-6-3-4;/h6H,2-3H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKVDMAPGKXMHFO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNC1)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-3-methylazetidine hydrochloride | |
CAS RN |
1427379-42-7 |
Source
|
| Record name | 3-fluoro-3-methylazetidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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